Cas no 2168198-35-2 (2-bromoethyl azetidine-3-carboxylate)

• Product Name: 2-bromoethyl azetidine-3-carboxylate
• CAS No: 2168198-35-2
• MF: C₆H₁₀BrNO₂
• MW: 208.053101062775
• CID: 6481860
• PubChem ID: 165570041
• Update Time: 2025-09-17

2-bromoethyl azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl azetidine-3-carboxylate
• 2168198-35-2
• EN300-1571151

• Inchi： 1S/C6H10BrNO2/c7-1-2-10-6(9)5-3-8-4-5/h5,8H,1-4H2
• InChI Key： MEPDQQODXVEOMH-UHFFFAOYSA-N
• SMILES： BrCCOC(C1CNC1)=O

Computed Properties

• Exact Mass: 206.98949g/mol
• Monoisotopic Mass: 206.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-bromoethyl azetidine-3-carboxylate

Introduction to 2-bromoethyl azetidine-3-carboxylate (CAS No. 2168198-35-2)

2-bromoethyl azetidine-3-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2168198-35-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ester, featuring a bromoethyl side chain and an azetidine ring, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of biologically active molecules.

The compound’s structure, comprising an azetidine core substituted at the 3-position with a carboxylate group and at the 2-position with a bromoethyl moiety, provides a unique chemical handle for further functionalization. This dual reactivity allows for the exploration of diverse pharmacophores, making it particularly useful in drug discovery programs targeting various therapeutic areas.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their prevalence in biologically active molecules. Azetidine derivatives, in particular, have been extensively studied for their potential as pharmacological agents. The introduction of a bromoethyl group at the 2-position of azetidine-3-carboxylate enhances its utility as a building block in medicinal chemistry, enabling facile modifications through nucleophilic substitution reactions.

The bromoethyl azetidine-3-carboxylate (CAS No. 2168198-35-2) derivative has found applications in the synthesis of small-molecule inhibitors and modulators. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it an attractive precursor for constructing more complex molecular architectures. These reactions are pivotal in generating libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery.

One of the most compelling aspects of 2-bromoethyl azetidine-3-carboxylate is its role in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the structure of this compound, researchers can fine-tune its binding affinity to specific kinase targets, leading to the identification of potent and selective inhibitors.

Recent studies have highlighted the utility of 2-bromoethyl azetidine-3-carboxylate (CAS No. 2168198-35-2) in the synthesis of protease inhibitors. Proteases are another class of enzymes that have been extensively targeted in drug development due to their involvement in various pathological processes. The carboxylate group at the 3-position of azetidine provides a site for covalent bond formation with catalytic residues in proteases, offering a means to develop highly effective inhibitors.

The pharmaceutical industry has also explored 2-bromoethyl azetidine-3-carboxylate as a precursor for central nervous system (CNS) drugs. The ability to modify its structure allows for the tuning of pharmacokinetic properties such as blood-brain barrier penetration and metabolic stability. This flexibility is crucial for developing drugs that can effectively reach and act within the CNS.

In addition to its applications in drug discovery, bromoethyl azetidine-3-carboxylate (CAS No. 2168198-35-2) has been utilized in materials science research. Its unique structural features make it a candidate for developing novel polymers and functional materials with tailored properties. These materials could find applications in areas such as biodegradable plastics and smart coatings.

The synthesis of 2-bromoethyl azetidine-3-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of azetidine derivatives followed by esterification to introduce the carboxylate group. The bromoethyl moiety is then introduced through nucleophilic substitution or other coupling strategies. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and scalability.

Quality control and analytical characterization are critical aspects when dealing with bromoethyl azetidine-3-carboxylate (CAS No. 2168198-35-2). Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity. These methods ensure that the compound meets the stringent requirements for use in pharmaceutical applications.

The safety profile of 2-bromoethyl azetidine-3-carboxylate is another important consideration. While not classified as hazardous under normal conditions, appropriate handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), including gloves and lab coats, should be worn when handling this compound. Good laboratory practices (GLP) must be adhered to ensure safe storage and disposal.

In conclusion, 2-bromoethyl azetidine-3-carboxylate (CAS No. 2168198-35-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.